Cas no 72657-57-9 (Bicyclo[5.1.0]octan-2-ol)

Bicyclo[5.1.0]octan-2-ol structure
Bicyclo[5.1.0]octan-2-ol structure
Product Name:Bicyclo[5.1.0]octan-2-ol
CAS No:72657-57-9
MF:C8H14O
MW:126.196162700653
CID:575082
PubChem ID:317460
Update Time:2025-04-19

Bicyclo[5.1.0]octan-2-ol Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[5.1.0]octan-2-ol
    • bicyclo[5.1.0]octan-6-ol
    • (+-)-(1ar)-octahydro-cyclopropacyclohepten-2t-ol
    • (1RS,2RS,7SR)-bicyclo< 5.1.0> octan-2-ol
    • 2c-2-Hydroxy-cis-bicyclo< 5.1.0> octan
    • AC1L7W1F
    • AG-G-86243
    • Bicyclo< 5.1.0> octan-2-ol-endo
    • CTK2I0437
    • endo-Bicyclo< 5.1.0> octan-2-ol
    • endo-Bicyclo< 5.1.0> octanol-(2)
    • endo-Bicyclo-< 5.1.0> octanol-(2)
    • NSC249263
    • D9AA2LQE74
    • DTXSID30312062
    • 72657-57-9
    • NSC-249263
    • Inchi: 1S/C8H14O/c9-8-4-2-1-3-6-5-7(6)8/h6-9H,1-5H2
    • InChI Key: HDHAVKJPOAAKFE-UHFFFAOYSA-N
    • SMILES: OC1CCCCC2CC21

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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